Cas no 82817-65-0 (5-Acetamidonicotinic acid)

5-Acetamidonicotinic acid structure

Product Name:5-Acetamidonicotinic acid

CAS No:82817-65-0

MF:C₈H₈N₂O₃

MW:180.16072177887

MDL:MFCD04115723

CID:719559

PubChem ID:354633

Update Time:2024-10-27

5-Acetamidonicotinic acid Chemical and Physical Properties

Names and Identifiers

- 5-Acetamidonicotinic acid
- 3-Pyridinecarboxylicacid, 5-(acetylamino)-
- 5-acetamidopyridine-3-carboxylic acid
- 5-(Acetylamino)-3-pyridinecarboxylic acid (ACI)
- 3-Carboxy-5-acetylaminopyridine
- 5-Acetylaminopyridine-3-carboxylic acid
- NSC 606897
- PS-6213
- J-516616
- AKOS010054438
- AB20472
- EN300-148799
- NSC606897
- 82817-65-0
- 5-acetamidonicotinic acid, AldrichCPR
- DTXSID50326641
- SCHEMBL185842
- MFCD04115723
- 5-acetamidonic acid
- NSC-606897
- CS-0092040
- F81458
- MDL： MFCD04115723
- Inchi： 1S/C8H8N2O3/c1-5(11)10-7-2-6(8(12)13)3-9-4-7/h2-4H,1H3,(H,10,11)(H,12,13)
- InChI Key： KMRQIJRSLWWZAM-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(NC(C)=O)C=NC=1)O

Computed Properties

Exact Mass: 180.05300
Monoisotopic Mass: 180.05349212g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 217
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: -0.4
Topological Polar Surface Area: 79.3Å²

Experimental Properties

Density: 1.404
Melting Point: 292-294
Boiling Point: 471°C at 760 mmHg
Flash Point: 238.7°C
Refractive Index: 1.628
PSA: 79.29000
LogP: 0.81120

5-Acetamidonicotinic acid Security Information

Hazard Statement： Irritant/Keep Cold
Hazard Category Code： 36/37/38
Safety Instruction： 26-37/39
Hazardous Material Identification：
Storage Condition：Keep cold

5-Acetamidonicotinic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	209830-1g	5-Acetamidonicotinic acid	82817-65-0	95%	1g	￡79.00	2022-03-01
Fluorochem	209830-5g	5-Acetamidonicotinic acid	82817-65-0	95%	5g	￡316.00	2022-03-01
Alichem	A029206650-5g	5-Acetamidonicotinic acid	82817-65-0	95%	5g	$192.00	2023-09-01
TRC	A144970-100mg	5-Acetamidonicotinic acid	82817-65-0		100mg	$64.00	2023-06-13
TRC	A144970-250mg	5-Acetamidonicotinic acid	82817-65-0		250mg	$87.00	2023-06-13
TRC	A144970-500mg	5-Acetamidonicotinic acid	82817-65-0		500mg	$133.00	2023-06-13
TRC	A144970-1g	5-Acetamidonicotinic acid	82817-65-0		1g	$184.00	2023-06-13
Chemenu	CM177159-10g	5-Acetamidonicotinic acid	82817-65-0	95%	10g	$373	2021-08-05
Apollo Scientific	OR9469-250mg	5-Acetamidonicotinic acid	82817-65-0	98%	250mg	£23.00	2025-02-21
Apollo Scientific	OR9469-1g	5-Acetamidonicotinic acid	82817-65-0	98%	1g	￡105.00	2023-04-16

5-Acetamidonicotinic acid Production Method

Production Method 1

24242-19-1

82817-65-0

Reaction Conditions

1.1 Catalysts: Pyridine

Reference

Hydroxy- and amino-substituted piperidinecarboxylic acids as γ-aminobutyric acid agonists and uptake inhibitors

Jacobsen, Poul; et al, Journal of Medicinal Chemistry, 1982, 25(10), 1157-62

Production Method 2

24242-19-1

82817-65-0

Reaction Conditions

1.1 Reagents: Pyridine ; 22 h, reflux

Reference

Nicotinic Acid Adenine Dinucleotide Phosphate Analogues Substituted on the Nicotinic Acid and Adenine Ribosides. Effects on Receptor Mediated Ca2+ Release

Trabbic, Christopher J.; et al, Journal of Medicinal Chemistry, 2015, 58(8), 3593-3610